N-allyl-2-[(4-chlorobenzoyl)amino]benzamide

• IUPAC Name: 2-[(4-chlorobenzoyl)amino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C17H15ClN2O2/c1-2-11-19-17(22)14-5-3-4-6-15(14)20-16(21)12-7-9-13(18)10-8-12/h2-10H,1,11H2,(H,19,22)(H,20,21)
• InChI Key: GKSFELYHALAALN-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol

Description

N-allyl-2-[(4-chlorobenzoyl)amino]benzamide (NCBA) is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. NCBA is a benzamide derivative that can be synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of N-allyl-2-[(4-chlorobenzoyl)amino]benzamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation. Additionally, N-allyl-2-[(4-chlorobenzoyl)amino]benzamide may act by binding to beta-amyloid protein and preventing its aggregation, which can lead to the development of Alzheimer's disease.
Biochemical and Physiological Effects:
N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has been found to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, the inhibition of pro-inflammatory cytokine production, and the prevention of beta-amyloid protein aggregation. Additionally, N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has been shown to have antioxidant properties and can scavenge free radicals, which can cause damage to cells and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has several advantages for use in lab experiments, including its synthetic accessibility and its potential applications in cancer research and Alzheimer's disease treatment. However, N-allyl-2-[(4-chlorobenzoyl)amino]benzamide also has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-allyl-2-[(4-chlorobenzoyl)amino]benzamide, including the development of more efficient synthesis methods, the investigation of its potential applications in other areas of research, such as neurodegenerative diseases, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the optimal dosage and toxicity profile of N-allyl-2-[(4-chlorobenzoyl)amino]benzamide for use in scientific research.

Scientific Research Applications

N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that N-allyl-2-[(4-chlorobenzoyl)amino]benzamide can inhibit the growth of cancer cells, including breast cancer and lung cancer cells. N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has also been found to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Additionally, N-allyl-2-[(4-chlorobenzoyl)amino]benzamide has been shown to have potential applications in the treatment of Alzheimer's disease, as it can inhibit the aggregation of beta-amyloid protein, which is a hallmark of the disease.